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Compound of Interest

Compound Name:
5-chloro-3-phenyl-1H-pyrazole-4-

carbaldehyde

CAS No.: 139157-42-9

Cat. No.: B11799830

Get Quote

Document Type: Technical Whitepaper / Dynamic SDS Framework Target Compound Class: 5-

Chloro-1-phenyl-1H-pyrazole-4-carbaldehyde and derivatives. Primary CAS Representative:

947-95-5 (5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde)

Part 1: Introduction & Structural Hazard Logic
As researchers, we often treat Safety Data Sheets (SDS) as administrative hurdles. However,

for Chlorophenylpyrazole Carbaldehydes, the SDS is a roadmap of chemical reactivity. This

molecule combines three distinct hazard-generating pharmacophores:

The Aldehyde (-CHO): An electrophile prone to air oxidation and Schiff base formation

(protein sensitization).

The Chlorophenyl Ring: Increases lipophilicity (

), facilitating dermal absorption and aquatic persistence.
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The Pyrazole Core: A bioactive scaffold (often COX-2 or kinase inhibitor precursors),

implying potential systemic toxicity beyond simple irritation.

This guide moves beyond generic warnings to explain why these hazards exist and how to

mitigate them experimentally.

Part 2: Hazard Identification (GHS Classification)[2]
The following classification is derived from Structure-Activity Relationships (SAR) and validated

data for representative analogs (e.g., CAS 947-95-5).

Core GHS Hazard Codes
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Hazard Class Category Code
Hazard
Statement

Mechanism /
Causality

Acute Toxicity Oral 4 H302
Harmful if

swallowed.[1]

Bioactive

pyrazole core;

potential

interference with

metabolic

enzymes.

Skin Irritation 2 H315
Causes skin

irritation.[2][3][4]

Aldehyde

reactivity with

keratin/skin

proteins.

Eye Damage 1 / 2A H318

Causes serious

eye damage.[2]

[3]

High

electrophilicity of

the aldehyde;

acidic impurities

(carboxylic acids)

exacerbate this.

STOT - RE 2 H373

May cause

damage to

organs.

Specific to class:

Halogenated

pyrazoles are

often thyroid/liver

toxicants in long-

term exposure.

Aquatic Chronic 3 H412
Harmful to

aquatic life.[2][3]

Chlorination

increases

stability and

bioconcentration

potential.

The "Hidden" Hazard: Autoxidation
These compounds are not static. Upon exposure to air, the formyl group oxidizes to the

corresponding carboxylic acid (e.g., 5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid).
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Safety Implication: The impurity is more acidic (

) than the aldehyde, significantly altering the PPE requirements (acid gas cartridges may
become necessary).

Part 3: Handling, Storage, & Reactivity Protocols[4]
[6]
Self-Validating Purity Protocol
Never assume the safety profile matches the label if the bottle has been opened. Pre-Work

Check:

Visual: Check for white crystals turning yellow/orange (indication of

oxidation/polymerization).

TLC: Run in 30% EtOAc/Hexane. A baseline spot or trailing indicates carboxylic acid

formation.

Action: If oxidized, recrystallize immediately. The acid byproduct can catalyze further

decomposition.

Storage Logic
Atmosphere: Argon or Nitrogen blanket is mandatory.

Temperature: 2–8°C. Cold storage slows the autoxidation rate

.

Container: Amber glass. (Halogenated aromatics can undergo photolytic dehalogenation,

releasing radical species).

Reactivity & Incompatibility Visualization
The following diagram illustrates the chemical fate of the compound and the resulting safety

risks.
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Caption: Figure 1: Chemical fate pathways. Note that air exposure leads to corrosive acid

formation, while base contact risks exothermic disproportionation.

Part 4: Emergency Response & Spill Control
Decontamination Chemistry
Standard water washing is inefficient due to the lipophilicity of the chlorophenyl ring.

Skin Contact: Use PEG-400 (Polyethylene Glycol) or a soap/water emulsion. The lipophilic

solvent helps solubilize the aromatic ring better than water alone.

Eye Contact: Flush for 15 minutes. Critical: Do not use neutralizing agents; the aldehyde

may have already reacted with corneal proteins.

Spill Decision Workflow
Follow this logic to determine the cleanup method based on the physical state (Solid vs.

Solution).
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Spill Detected

Physical State?

Solid / Powder Solution (DCM/EtOAc)

1. Dampen with inert oil
(Prevent Dust)

2. Scoop to HazWaste

1. Absorb (Vermiculite)
2. Do NOT use Paper

(Aldehyde + Cellulose risk)

Halogenated Waste Stream
(Do NOT Incinerate onsite)

Click to download full resolution via product page

Caption: Figure 2: Spill response logic. Note the prohibition of paper towels for liquid spills to

prevent cellulose-aldehyde hemiacetal formation (heat risk).

Part 5: Exposure Controls & PPE[4][8]
Glove Permeation Data (Inferred)
Generic latex is insufficient for halogenated aromatics.

Recommended: Nitrile (0.11 mm) for splash contact.

Critical: Laminate PE/EVAL (Silver Shield) for prolonged handling or solution preparation.

Reasoning: Chlorinated aromatics can swell nitrile rubber over time, increasing permeation

rates.
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Engineering Controls
Solid Handling: Weighing must occur inside a powder containment hood or a static-free

glove box. The "dust explosion" risk is non-zero for finely divided organic aldehydes.

Solution Handling: Fume hood required. The vapor pressure is low, but the sensitization

potential via inhalation is high.

Part 6: Waste Disposal
Strict Segregation Required:

Category: Halogenated Organic Waste.[4][5]

Prohibition: Do not mix with strong oxidizers (Nitric acid/Peroxides). The aldehyde group acts

as a reducing agent, creating a potential fire hazard in the waste drum.

Labeling: Must explicitly state "Contains Chlorinated Aromatics" to prevent improper

incineration (which could generate Dioxins/Furans if not handled at high temp).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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